Cas no 1261766-97-5 (3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine
• CAS No: 1261766-97-5
• MF: C₁₃H₉F₃N₂O₂
• MW: 282.217973470688
• CID: 4986820
• Update Time: 2025-05-19

3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H9F3N2O2/c14-13(15,16)20-11-4-3-8(6-10(11)17)12(19)9-2-1-5-18-7-9/h1-7H,17H2
• InChI Key： DDARRIOKBPRDGD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(C2C=NC=CC=2)=O)C=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 2.7
• Topological Polar Surface Area: 65.2

Additional information on 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine

Introduction to 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261766-97-5)

3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261766-97-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a trifluoromethoxy-substituted benzoyl group. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine molecule is of particular interest due to its ability to interact with specific biological targets. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, which are implicated in several diseases. For instance, research has shown that this compound can modulate the activity of kinases, which are key enzymes involved in signal transduction pathways and cellular processes such as cell growth, differentiation, and apoptosis.

In the context of cancer research, 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine has been investigated for its anti-proliferative effects on various cancer cell lines. Studies have demonstrated that it can inhibit the growth of cancer cells by interfering with critical signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. This makes it a promising lead compound for the development of novel anticancer drugs.

Beyond cancer, 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine has also shown potential in the treatment of neurodegenerative diseases. Research has indicated that it can protect neurons from oxidative stress and prevent the aggregation of misfolded proteins, which are hallmark features of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have neuroprotective properties that could be harnessed for therapeutic benefit.

The synthesis of 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the preparation of the trifluoromethoxy-substituted benzoyl chloride, which is then reacted with an appropriate amine to form the intermediate amide. The final step involves the coupling of this amide with a pyridine derivative to yield the desired product. The synthetic route is highly efficient and can be scaled up for industrial production, making it suitable for further preclinical and clinical development.

In terms of pharmacokinetics, 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine exhibits favorable properties such as good solubility and stability in biological systems. These characteristics are crucial for ensuring that the compound can be effectively absorbed and distributed throughout the body, reaching its intended targets. Additionally, preliminary toxicology studies have shown that it has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

The potential applications of 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine extend beyond its direct therapeutic effects. It can also serve as a valuable tool in basic research to study the mechanisms underlying various diseases. For example, its ability to modulate specific signaling pathways makes it useful for investigating the roles of these pathways in disease progression and identifying new therapeutic targets.

In conclusion, 3-(3-Amino-4-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261766-97-5) is a promising compound with a wide range of potential applications in medicine and research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.